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Compound of Interest |

4-Amino-6-
Compound Name: (trifluoromethyl)benzene-1,3-

disulfonamide

Cat. No.: B123070

\ J

An In-depth Technical Guide on the Safety and Handling of 4-Amino-6-
(trifluoromethyl)benzene-1,3-disulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Amino-6-
(trifluoromethyl)benzene-1,3-disulfonamide, a carbonic anhydrase inhibitor with potential
applications in anti-tumor and anti-glaucoma research. The following sections detail the
compound's properties, associated hazards, safe handling procedures, and relevant
experimental protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Amino-6-
(trifluoromethyl)benzene-1,3-disulfonamide is presented in the table below. This information
Is crucial for safe storage and handling.
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Property Value

CAS Number 654-62-6[1][2][3]

Molecular Formula C7HsF3N304S2[1][2][3]

Molecular Weight 319.28 g/mol [1][2]

Appearance White powder[3]

Melting Point 241-246 °C[4]

Boiling Point 562.8°C at 760 mmHg[4]

Density 1.743 g/lcm3[4]

Solubility DMSO (Slightly), Methanol (Slightly)[4]
Storage Temperature 2-8°C[4]

Safety and Hazard Information

4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide is classified as a hazardous
substance. The GHS hazard statements indicate that it can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[5] Adherence to safety precautions is mandatory
to prevent exposure.

Hazard Category GHS Hazard Statement
Skin Corrosion/Irritation H315: Causes skin irritation[5]
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[5]

Specific Target Organ Toxicity (Single ] o
] o H335: May cause respiratory irritation[5]
Exposure); Respiratory Tract Irritation

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.
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e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor if you feel unwell.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362+P364: Take off contaminated clothing and wash it before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize risk of exposure.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Personal Protective

Specifications and

Body Part ) .
Equipment Rationale
Nitrile or neoprene gloves are
) ) recommended. Inspect gloves
Hands Chemical-resistant gloves
for tears or holes before use.
[6]
o Provides protection against
Safety glasses with side )
Eyes ) splashes and airborne
shields or goggles )
particles.[6]
To be used in conjunction with
safety glasses or goggles,
Face Face shield y.g g gg.
especially when there is a
significant risk of splashing.[6]
A standard lab coat is required
Body Laboratory coat to protect against skin contact.

[6]

Respiratory

NIOSH-approved respirator

Required when handling the
powder outside of a certified
chemical fume hood or if dust
is generated. The type of
respirator should be selected
based on a formal risk

assessment.[6]

Storage and Disposal:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[3] Keep the

container tightly closed. Disposal should be in accordance with local, state, and federal

regulations.

Experimental Protocols

As a carbonic anhydrase inhibitor, a primary experimental application for 4-Amino-6-

(trifluoromethyl)benzene-1,3-disulfonamide is to determine its inhibitory activity against
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carbonic anhydrase enzymes.[7][8] The following is a generalized protocol for a colorimetric
carbonic anhydrase inhibition assay.

Carbonic Anhydrase Inhibition Assay Protocol

Objective: To determine the inhibitory effect of 4-Amino-6-(trifluoromethyl)benzene-1,3-
disulfonamide on carbonic anhydrase activity.

Materials and Reagents:

e Carbonic Anhydrase (CA) enzyme (e.g., from bovine erythrocytes)

¢ 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide (Test Inhibitor)
o Acetazolamide (Positive Control Inhibitor)

e p-Nitrophenyl acetate (p-NPA) (Substrate)

e Tris-HCI buffer (e.g., 50 mM, pH 7.4)

e DMSO (for dissolving inhibitor and substrate)

e 96-well microplate

e Microplate reader capable of measuring absorbance at 405 nm
Procedure:

» Reagent Preparation:

[¢]

Prepare a stock solution of the CA enzyme in cold Tris-HCI buffer.

[¢]

Prepare a stock solution of p-NPA in DMSO.

[e]

Prepare a stock solution of 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide in
DMSO. Create a dilution series to test a range of concentrations.

[e]

Prepare a stock solution of Acetazolamide in DMSO for use as a positive control.
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e Assay Setup (in a 96-well plate):

(¢]

Blank wells: Add assay buffer and substrate solution (no enzyme).

o Control wells (No inhibitor): Add assay buffer, CA enzyme solution, and DMSO (vehicle
control).

o Test inhibitor wells: Add assay buffer, CA enzyme solution, and the desired concentration
of 4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide solution.

o Positive control wells: Add assay buffer, CA enzyme solution, and the desired
concentration of Acetazolamide solution.

e Enzyme-Inhibitor Pre-incubation:
o Add the assay buffer and inhibitor solutions (or DMSO for control) to the respective wells.
o Add the CA enzyme solution to all wells except the blank wells.

o Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to
the enzyme.

e Reaction Initiation and Measurement:
o Initiate the reaction by adding the p-NPA substrate solution to all wells.

o Immediately place the microplate in a plate reader and measure the absorbance at 405
nm in kinetic mode at 30-second intervals for 10-30 minutes.

o Data Analysis:

[e]

Calculate the rate of reaction (change in absorbance over time) for each well.

o

Determine the percent inhibition for each concentration of the test inhibitor and positive
control relative to the control (no inhibitor) wells.

o

Plot the percent inhibition versus the inhibitor concentration to determine the 1Cso value
(the concentration of inhibitor that causes 50% inhibition of the enzyme activity).
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Visualizations

Experimental Workflow for Carbonic Anhydrase
Inhibition Assay
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Caption: Workflow for determining the inhibitory activity of a compound against carbonic
anhydrase.

Mechanism of Action: Carbonic Anhydrase Inhibition

4-Amino-6-(trifluoromethyl)benzene-1,3-disulfonamide functions as a carbonic anhydrase
inhibitor.[7][8] Carbonic anhydrases are enzymes that catalyze the reversible hydration of
carbon dioxide to bicarbonate and a proton. By inhibiting this enzyme, the compound disrupts
this physiological process. This mechanism is the basis for its potential therapeutic effects in
conditions such as glaucoma, where reducing bicarbonate formation can lower intraocular
pressure, and in some cancers that rely on carbonic anhydrase activity for pH regulation and
proliferation.
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Caption: Inhibition of carbonic anhydrase by 4-Amino-6-(trifluoromethyl)benzene-1,3-
disulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of 4-Amino-6-
(trifluoromethyl)benzene-1,3-disulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123070#safety-and-handling-of-4-amino-6-
trifluoromethyl-benzene-1-3-disulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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